molecular formula C10H14BrN B6254178 5-(bromomethyl)-2-tert-butylpyridine CAS No. 110931-71-0

5-(bromomethyl)-2-tert-butylpyridine

Cat. No. B6254178
CAS RN: 110931-71-0
M. Wt: 228.1
InChI Key:
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Description

Bromomethyl compounds are generally used as alkylating reagents in organic synthesis . They contain a bromomethyl group (-CH2Br), which is a good leaving group, making these compounds highly reactive .


Molecular Structure Analysis

The molecular structure of bromomethyl compounds generally consists of a carbon backbone with a bromomethyl group attached. The bromine atom in the bromomethyl group is electrophilic and can be easily replaced by nucleophiles .


Chemical Reactions Analysis

Bromomethyl compounds are often used in substitution reactions due to the good leaving group ability of the bromomethyl group. They can react with a variety of nucleophiles, leading to the formation of new carbon-carbon bonds .


Physical And Chemical Properties Analysis

Bromomethyl compounds are usually solid at room temperature and have a high density . They are also known to cause severe skin burns and eye damage .

Mechanism of Action

The mechanism of action of bromomethyl compounds in chemical reactions often involves the departure of the bromide ion, creating a carbocation that can react with a variety of nucleophiles .

Safety and Hazards

Bromomethyl compounds are considered hazardous. They can cause severe skin burns and eye damage. Inhalation or ingestion can be harmful. Therefore, they should be handled with care, using appropriate personal protective equipment .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-2-tert-butylpyridine involves the bromination of 2-tert-butylpyridine followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "2-tert-butylpyridine", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-tert-butylpyridine in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution to neutralize the excess bromine and form a precipitate.", "Step 3: Filter the precipitate and wash it with water to obtain 5-bromo-2-tert-butylpyridine.", "Step 4: Dissolve 5-bromo-2-tert-butylpyridine in formaldehyde and acetic acid.", "Step 5: Heat the solution under reflux for several hours.", "Step 6: Cool the solution and filter the resulting precipitate.", "Step 7: Wash the precipitate with water and dry it to obtain 5-(bromomethyl)-2-tert-butylpyridine." ] }

CAS RN

110931-71-0

Product Name

5-(bromomethyl)-2-tert-butylpyridine

Molecular Formula

C10H14BrN

Molecular Weight

228.1

Purity

95

Origin of Product

United States

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